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Compound of Interest

Compound Name: D-Mannose-1802
Cat. No.: B12395907
Get Quote
\ J

CRITICAL OPERATIONAL NOTE: The most frequent error in handling D-Mannose-
IS misidentifying it as radioactive waste.[1]
 |Isotope Status:STABLE (NON-RADIOACTIVE).[1]

o Oxygen-18 (

) is a stable, naturally occurring isotope of oxygen.[1] It does not decay, emit ionizing
radiation, or require shielding.[1]

o Action: Do not dispose of this material in radioactive waste bins (e.g.,

bins). Doing so will trigger costly EHS audits and rejection by waste management vendors.

¢ Chemical Hazard:LOW.[1]
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o D-Mannose is a simple sugar (monosaccharide).[2][3] It is generally classified as non-
hazardous under GHS/CLP standards.

o Disposal Logic: Disposal procedures are dictated by contamination (what the sugar is
dissolved in) rather than the substance itself.[1]

Part 2: Waste Stream Decision Matrix

Before disposal, you must characterize the waste based on its experimental context.[1] Use the
following logic flow to determine the correct waste stream.
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Figure 1: Decision logic for segregating D-Mannose-

waste streams based on experimental usage.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure or Expired Reagent)

Applicability: Expired bottles, spilled powder, or weighing boat residues.[1]
o Container: Use a standard clear hazardous waste bag or a wide-mouth HDPE jar.
e Labeling:

o Apply a standard "Non-Regulated Chemical Waste" label.[4]

o Crucial: Write "STABLE ISOTOPE" clearly on the label to prevent confusion with
radioactive solid waste.[1]

» Disposal:

o Although D-Mannose is non-toxic, do not throw it in the regular office trash.[1] Lab
consumables often look suspicious to janitorial staff.

o Route through your facility's "Non-Hazardous Chemical Waste" stream.

Protocol B: Liquid Waste (Aqueous/Buffer Solutions)

Applicability: Leftover stock solutions in water, PBS, or saline.[1]

o Assessment: Check local municipal codes. In many jurisdictions (e.g., MWRA in Boston,
various EPA districts), pure sugar solutions are biodegradable and safe for sanitary sewers.

[1]
e Procedure (If Drain Disposal Permitted):
o Flush with 20 volumes of tap water.[1]

o Triple rinse the container before recycling.[1]
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e Procedure (If Drain Disposal Prohibited):
o Collect in a carboy labeled "Aqueous Waste (Non-Hazardous)."

o List contents as: "Water (99%), D-Mannose (1%)."[1]

Protocol C: Solvent-Based Waste (Chemical Synthesis)

Applicability: D-Mannose dissolved in Methanol, DMSO, or reaction mixtures.[1]
e Segregation:

o Halogenated: If mixed with DCM, Chloroform.[1]

o Non-Halogenated: If mixed with Methanol, Acetone, DMSO.[1]
e Labeling:

o List all constituents.

o Example: "Methanol (90%), D-Mannose-180 (10%)."[1]

o Note: The hazard classification is driven by the solvent, not the mannose.[1]

Protocol D: Biological Waste (Metabolic Studies)

Applicability: Media from cell cultures incubated with D-Mannose-

[1]

o Hazard: The hazard is the biological agent (cells, viral vectors, bacteria), not the isotope.[1]
e Procedure:

o Collect in biohazard bags (solids) or vacuum flasks (liquids) containing
bleach/hypochlorite.

o Autoclave or chemically disinfect according to BSL-1 or BSL-2 standards.

o Once deactivated, the material is treated as standard biomedical waste.[1]

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://m.youtube.com/watch?v=LNfvzkeWA2Q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Part 4: Data Summary & Reference Values

Parameter Specification Disposal Implication

Use this CAS for waste
CAS Number 3458-28-4 (Unlabeled) manifesting if specific isotope

CAS is unavailable.

Oxygen-18 ( STABLE. No radioactive half-
Isotope .
) life.[1] No decay.[1]
_ _ Not ignitable (unless dust
Flash Point N/A (Solid)

cloud forms).

Non-corrosive. Safe for
pH (10% soln) 50-7.0 standard HDPE/Glass

containers.[1]

Not a P-list or U-list acute

RCRA Code None (Not Listed)
hazard.[5]

Part 5: Recovery & Economic Considerations

Because D-Mannose-

is a high-value reagent (often >$500/gram), "disposal” should be the last resort.[1]

e Recovery Protocol: If the material is in a pure agueous stock solution but no longer needed
for the specific experiment:

o Lyophilize (freeze-dry) the solution to recover the solid sugar.[1]
o Verify purity via Mass Spectrometry (MS).[1]
o Store at -20°C with a desiccant for future use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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